Cas no 1807301-53-6 (Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate
• CAS No: 1807301-53-6
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 4944263
• Update Time: 2025-05-21

Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C14H14F3NO2/c1-3-9-5-10(8-18)11(7-13(19)20-4-2)12(6-9)14(15,16)17/h5-6H,3-4,7H2,1-2H3
• InChI Key： MHNNCXLFMXOFKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1CC(=O)OCC)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate, with the CAS number 1807301-53-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, ethyl, and trifluoromethyl groups, along with an ethyl ester group attached to the acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound.

One of the most notable features of this compound is its electronic properties, which are heavily influenced by the electron-withdrawing cyano and trifluoromethyl groups. These groups enhance the reactivity of the molecule, making it a valuable precursor in various chemical transformations. For instance, it has been used as a building block in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer activities.

Recent studies have explored the use of Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate in polymer chemistry, where it serves as a monomer for producing high-performance polymers with improved thermal stability and mechanical properties. Its ability to undergo polymerization under mild conditions has made it a promising candidate for industrial applications.

In addition to its chemical applications, this compound has shown potential in biological systems. Researchers have investigated its interaction with enzymes and proteins, revealing that it can act as a competitive inhibitor in certain biochemical pathways. This property opens up new avenues for its use in drug discovery and development.

The structural versatility of Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate also makes it an ideal candidate for click chemistry reactions. Its ability to participate in copper-catalyzed azide–alkyne cycloadditions has been exploited to create complex molecular architectures with applications in nanotechnology and supramolecular chemistry.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound to assess its ecological impact. Studies have shown that under specific microbial conditions, it can undergo enzymatic cleavage, leading to the formation of less toxic byproducts.

In conclusion, Ethyl 2-cyano-4-ethyl-6-(trifluoromethyl)phenylacetate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a cornerstone in modern organic chemistry.